Cas no 2253619-94-0 (1H-1,2,4-Triazole-5-methanamine, α-(phenylmethyl)-, hydrochloride (1:1), (αR)-)

• Product Name: 1H-1,2,4-Triazole-5-methanamine, α-(phenylmethyl)-, hydrochloride (1:1), (αR)-
• CAS No: 2253619-94-0
• MF: C₁₀H₁₃ClN₄
• MW: 224.6900203228
• CID: 6055256
• PubChem ID: 137935845
• Update Time: 2025-11-01

1H-1,2,4-Triazole-5-methanamine, α-(phenylmethyl)-, hydrochloride (1:1), (αR)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-5-methanamine, α-(phenylmethyl)-, hydrochloride (1:1), (αR)-
• 2253619-94-0
• (1R)-2-phenyl-1-(1H-1,2,4-triazol-3-yl)ethan-1-amine hydrochloride
• EN300-6499483
• (1R)-2-Phenyl-1-(1H-1,2,4-triazol-5-yl)ethanamine;hydrochloride

• Inchi： 1S/C10H12N4.ClH/c11-9(10-12-7-13-14-10)6-8-4-2-1-3-5-8;/h1-5,7,9H,6,11H2,(H,12,13,14);1H/t9-;/m1./s1
• InChI Key： RYBQQQJRNPHXIL-SBSPUUFOSA-N
• SMILES： [C@@H](C1=NN=CN1)(N)CC1C=CC=CC=1.Cl

Computed Properties

• Exact Mass: 224.0828741g/mol
• Monoisotopic Mass: 224.0828741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.6Ų

Additional information on 1H-1,2,4-Triazole-5-methanamine, α-(phenylmethyl)-, hydrochloride (1:1), (αR)-

Introduction to 1H-1,2,4-Triazole-5-methanamine, α-(phenylmethyl)-, hydrochloride (1:1), (αR) and Its Applications in Modern Chemical Biology

The compound with the CAS number 2253619-94-0, specifically 1H-1,2,4-Triazole-5-methanamine, α-(phenylmethyl)-, hydrochloride (1:1), (αR), represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to the triazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a triazole ring linked to an amine group and a benzyl moiety, further modified by a hydrochloride salt form. Such structural features contribute to its unique chemical properties and biological interactions, making it a subject of considerable interest in both academic and industrial research settings.

In recent years, the development of novel heterocyclic compounds has been a cornerstone in the quest for innovative drug candidates. The triazole scaffold is particularly noteworthy due to its presence in numerous bioactive molecules, including antifungal agents, antiviral drugs, and anticancer agents. The specific configuration of (αR)-configuration in this compound suggests a stereochemical arrangement that may influence its pharmacokinetic and pharmacodynamic profiles. This stereochemical specificity is often critical in determining the efficacy and safety of pharmaceutical compounds, underscoring the importance of precise synthetic methodologies in their development.

The hydrochloride salt form of this compound enhances its solubility in aqueous media, which is a crucial factor for formulation development in drug delivery systems. Improved solubility can lead to better bioavailability and more effective therapeutic outcomes. Additionally, the presence of the benzyl group at the α-position relative to the triazole ring introduces additional potential interaction sites with biological targets. This modification can modulate the compound's binding affinity and selectivity, which are key determinants of its biological activity.

Recent studies have highlighted the potential of triazole derivatives as scaffolds for developing novel therapeutic agents. For instance, modifications to the triazole ring have been explored to enhance their binding affinity to enzymes and receptors involved in various disease pathways. The compound 1H-1,2,4-Triazole-5-methanamine, α-(phenylmethyl)-, hydrochloride (1:1), (αR) is being investigated for its potential role in inhibiting specific enzymatic targets associated with inflammatory responses and metabolic disorders. Preliminary findings suggest that this compound exhibits promising activity in preclinical models, warranting further exploration into its mechanisms of action.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as catalytic hydrogenation and stereoselective reactions are employed to achieve the desired stereochemical configuration. The hydrochloride salt formation is typically achieved through an acid-base reaction between the free base form of the compound and hydrochloric acid. This process ensures that the compound is properly protonated, enhancing its stability and solubility for subsequent applications.

In the context of drug discovery, computational modeling plays a pivotal role in predicting the biological activity of novel compounds. Molecular docking studies have been conducted on 1H-1,2,4-Triazole-5-methanamine, α-(phenylmethyl)-, hydrochloride (1:1), (αR) to identify potential binding interactions with target proteins. These studies have provided valuable insights into how the compound may interact with biological systems at a molecular level. Such computational approaches are integral to rational drug design, allowing researchers to optimize lead compounds before moving into costly and time-consuming experimental validations.

The pharmaceutical industry continues to invest heavily in research aimed at identifying new therapeutic agents with improved efficacy and reduced side effects. The unique structural features of this compound make it an attractive candidate for further development. Its ability to modulate biological pathways associated with disease processes positions it as a promising candidate for treating conditions such as cancer, inflammation-related disorders, and metabolic diseases. As research progresses, additional applications may be uncovered through continued investigation into its biological profile.

Quality control and analytical characterization are essential steps in ensuring the purity and consistency of pharmaceutical compounds like 1H-1,2,4-Triazole-5-methanamine, α-(phenylmethyl)-, hydrochloride (1:1), (αR). Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are employed to verify the identity and purity of the compound. These analytical methods provide critical data that supports regulatory approvals and ensures that the final product meets stringent quality standards for clinical use.

The development of novel pharmaceuticals is a complex process that involves collaboration across multiple disciplines including chemistry, biology, pharmacology, and medicine. The journey from initial discovery to market approval requires extensive research and validation to ensure safety and efficacy. Compounds like 1H-1,2,4-Triazole-5-methanamine, hydrochloride (1:1), (αR) play a crucial role in this process by providing new leads for drug development. Their unique chemical properties make them valuable tools for exploring new therapeutic strategies.

As our understanding of biological systems continues to evolve，so does our ability to design molecules that interact with these systems in precise ways。The triazole scaffold remains a powerful tool for medicinal chemists due to its versatility and biocompatibility。The specific modifications present in this compound highlight how structural changes can significantly impact its biological activity，making it an exciting area for future research。By leveraging advanced synthetic methods，computational modeling，and rigorous analytical techniques，scientists can continue to uncover new applications for compounds like CAS number 2253619-94-0。